Cas no 2138165-90-7 (2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid)

• Product Name: 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid
• CAS No: 2138165-90-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6447983
• PubChem ID: 165451099
• Update Time: 2025-05-21

2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705031
• 2-{1-[(methylamino)oxy]cyclohexyl}acetic acid
• 2138165-90-7
• 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid

• Inchi： 1S/C9H17NO3/c1-10-13-9(7-8(11)12)5-3-2-4-6-9/h10H,2-7H2,1H3,(H,11,12)
• InChI Key： PEUUCXAZALMLGK-UHFFFAOYSA-N
• SMILES： O(C1(CC(=O)O)CCCCC1)NC

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid

2-{1-[(Methylamino)oxy]cyclohexyl}acetic Acid: A Comprehensive Overview

2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid, identified by the CAS registry number 2138165-90-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a cyclohexane ring substituted with a methylamino group and an acetic acid moiety, making it a versatile structure for various chemical modifications and functionalizations.

The synthesis of 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the methylamino group, significantly improving the yield and purity of the final product.

In terms of pharmacological properties, 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid has demonstrated promising activity in preclinical studies. It has been shown to exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Furthermore, studies have indicated that this compound may possess neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

The structural versatility of 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid allows for extensive modifications to enhance its bioavailability and efficacy. For example, researchers have explored the addition of various functional groups to improve the compound's solubility and stability in physiological conditions. These modifications have led to derivatives with enhanced pharmacokinetic profiles, paving the way for further clinical investigations.

From a materials science perspective, 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid has been utilized as a building block in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form strong hydrogen bonds makes it an ideal candidate for applications in drug delivery systems and tissue engineering.

In conclusion, 2-{1-[(Methylamino)oxy]cyclohexyl}acetic acid, with its unique structure and diverse applications, represents a valuable compound in contemporary research. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.